Cas no 85686-16-4 (((4-Methoxyphenoxy)methylene)dibenzene)

• Product name: ((4-Methoxyphenoxy)methylene)dibenzene
• CAS No: 85686-16-4
• MF: C₂₀H₁₈O₂
• MW: 290.35572
• CID: 1092700
• PubChem ID: 15414686

((4-Methoxyphenoxy)methylene)dibenzene Chemical and Physical Properties

Names and Identifiers

• ((4-Methoxyphenoxy)methylene)dibenzene
• 1-benzhydryloxy-4-methoxybenzene
• MFCD27952642
• 85686-16-4
• F73313
• SCHEMBL3131759
• 1-(DIPHENYLMETHOXY)-4-METHOXYBENZENE

• Inchi： InChI=1S/C20H18O2/c1-21-18-12-14-19(15-13-18)22-20(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-15,20H,1H3
• InChI Key： WZYFNISDZBADQY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)OC(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 290.130679813g/mol
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5Ų

Additional information on ((4-Methoxyphenoxy)methylene)dibenzene

In-Depth Analysis of ((4-Methoxyphenoxy)methylene)dibenzene (CAS No. 85686-16-4): Properties, Applications, and Market Trends

((4-Methoxyphenoxy)methylene)dibenzene (CAS No. 85686-16-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to in research circles as 4-methoxyphenoxy methylene dibenzene, features a distinctive molecular framework combining methoxy and phenoxy groups with a dibenzene backbone. Its chemical formula and structural characteristics make it a valuable intermediate in various synthetic processes, particularly in the development of advanced materials and specialty chemicals.

The growing interest in ((4-Methoxyphenoxy)methylene)dibenzene can be attributed to several factors, including the increasing demand for high-performance materials in industries such as electronics, pharmaceuticals, and coatings. Researchers and manufacturers are actively exploring its potential as a building block for novel polymers, liquid crystals, and other functional materials. The compound's methoxy-phenoxy moiety contributes to its interesting electronic properties, making it particularly relevant in the context of organic electronics and optoelectronic devices - areas that have seen exponential growth in recent years.

From a chemical perspective, 85686-16-4 exhibits several noteworthy characteristics. The presence of both methoxy and phenoxy groups in its structure provides multiple sites for chemical modification, allowing for the creation of derivatives with tailored properties. This adaptability has made it a subject of numerous academic studies, with researchers investigating its potential in catalysis, molecular recognition systems, and as a precursor for more complex architectures. The compound's stability under various conditions further enhances its utility in industrial applications.

The synthesis of ((4-Methoxyphenoxy)methylene)dibenzene typically involves carefully controlled reactions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable production methods across the chemical industry. This aspect aligns well with current market trends favoring eco-friendly chemical processes and products, making 4-methoxyphenoxy methylene dibenzene synthesis a topic of particular interest to environmentally conscious manufacturers.

In the pharmaceutical sector, derivatives of CAS 85686-16-4 have shown promise in preliminary studies for various biological applications. While not directly used as an active pharmaceutical ingredient, its structural features make it a valuable scaffold for drug discovery programs. The compound's aromatic systems and oxygen-containing functional groups provide multiple points for interaction with biological targets, a characteristic that medicinal chemists find particularly valuable when designing new molecular entities.

The materials science community has identified ((4-Methoxyphenoxy)methylene)dibenzene as a potential component in advanced polymer systems. Its rigid yet functionalized structure can contribute to the thermal stability and mechanical properties of engineered plastics. Recent studies have explored its incorporation into high-temperature resins and specialty coatings, where its molecular characteristics may impart desirable performance attributes. These developments are particularly relevant given the current push toward materials that can withstand extreme conditions in aerospace and automotive applications.

Market analysis indicates steady growth in demand for 85686-16-4 and related compounds, driven primarily by advancements in specialty chemicals and functional materials. Industry reports suggest that the Asia-Pacific region, particularly China and India, are emerging as significant consumers and producers of such intermediates. This geographic shift reflects broader trends in chemical manufacturing and the increasing sophistication of regional research capabilities. Companies operating in this space are advised to monitor patent landscapes closely, as intellectual property surrounding 4-methoxyphenoxy methylene dibenzene applications continues to evolve.

From a regulatory standpoint, ((4-Methoxyphenoxy)methylene)dibenzene is generally regarded as safe for handling when proper precautions are observed. Material safety data sheets provide comprehensive guidance on storage conditions, personal protective equipment requirements, and handling procedures. As with any chemical substance, users should consult the most current safety information and comply with all applicable regulations in their jurisdiction. The compound's favorable safety profile contributes to its growing adoption across multiple industries.

Looking ahead, research into CAS 85686-16-4 and its derivatives is expected to intensify, particularly in areas related to sustainable materials and green chemistry. The compound's structural versatility positions it well to address emerging challenges in materials science and chemical synthesis. Industry observers anticipate that novel applications will continue to emerge as researchers uncover new ways to leverage its unique molecular architecture. For professionals seeking to stay abreast of developments in this field, monitoring scientific literature and patent filings related to methoxy-phenoxy dibenzene derivatives is highly recommended.

In conclusion, ((4-Methoxyphenoxy)methylene)dibenzene (CAS No. 85686-16-4) represents an important class of chemical intermediates with wide-ranging potential across multiple industries. Its combination of structural features, synthetic accessibility, and adaptable chemistry makes it a valuable tool for researchers and manufacturers alike. As global demand for specialized chemicals continues to rise, compounds like 4-methoxyphenoxy methylene dibenzene will likely play increasingly significant roles in technological advancement and industrial innovation.